Cas no 2138076-14-7 (6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde)

• Product Name: 6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde
• CAS No: 2138076-14-7
• MF: C₁₂H₈F₂N₂O
• MW: 234.201529502869
• CID: 5934418
• PubChem ID: 165495349
• Update Time: 2025-08-04

6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde
• 2138076-14-7
• EN300-1142480

• Inchi： 1S/C12H8F2N2O/c13-9-3-8(4-10(15)12(9)14)11-2-1-7(6-17)5-16-11/h1-6H,15H2
• InChI Key： JDBUPUSKWAIQLX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=CC(C=O)=CN=1)N)F

Computed Properties

• Exact Mass: 234.06046921g/mol
• Monoisotopic Mass: 234.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56Ų

Additional information on 6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde

Comprehensive Overview of 6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde (CAS No. 2138076-14-7)

In the realm of organic chemistry and pharmaceutical research, 6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde (CAS No. 2138076-14-7) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine-carbaldehyde core and difluorophenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly drawn to its structural versatility, which allows for further functionalization, making it a valuable intermediate in synthetic chemistry.

The compound's 3-amino-4,5-difluorophenyl moiety is a key feature that enhances its reactivity and binding affinity in biological systems. This attribute has sparked interest in its use for designing small-molecule inhibitors and fluorescent probes, aligning with current trends in targeted therapy and diagnostic imaging. As the demand for precision medicine grows, compounds like 6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde are gaining traction due to their potential to address unmet medical needs.

From a synthetic perspective, the carbaldehyde group in this compound offers a reactive handle for Schiff base formation and nucleophilic addition reactions, which are pivotal in constructing complex molecular architectures. This versatility is particularly relevant in the development of covalent inhibitors, a hot topic in drug discovery circles. Recent publications highlight its utility in creating kinase inhibitors and proteolysis-targeting chimeras (PROTACs), addressing popular search queries like "new drug development strategies 2023."

Environmental and sustainability considerations are also driving interest in this compound. Its fluorinated aromatic structure aligns with the pharmaceutical industry's shift toward metabolically stable compounds, reducing environmental persistence—a frequent concern in "green chemistry" discussions. The difluorophenyl group, in particular, is known to improve bioavailability and metabolic resistance, making it a sought-after feature in modern drug design.

Analytical characterization of CAS No. 2138076-14-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical intermediates, a topic frequently searched by quality control professionals. The compound's stability under various conditions is another area of active investigation, with researchers exploring its behavior in accelerated stability studies.

In material science applications, the pyridine-carbaldehyde scaffold of this compound shows promise for constructing metal-organic frameworks (MOFs) and coordination polymers. These materials have garnered attention for their potential in gas storage, catalysis, and sensing technologies—addressing trending searches like "advanced materials for carbon capture." The amino group in its structure further enables post-synthetic modifications, expanding its utility in designing functional materials.

As regulatory landscapes evolve, the safety profile of 6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde remains a critical consideration. While not classified as hazardous under current guidelines, proper laboratory handling protocols are essential—a point emphasized in recent "chemical safety best practices" discussions. The compound's structure-activity relationships continue to be explored, with computational chemistry playing an increasingly important role in predicting its properties and potential applications.

The commercial availability of CAS No. 2138076-14-7 through specialty chemical suppliers has facilitated its adoption in research programs worldwide. Its growing presence in patent literature suggests expanding industrial interest, particularly in areas like anticancer drug development and neurodegenerative disease research—topics that consistently rank high in scientific search trends. The compound's intellectual property landscape is becoming increasingly sophisticated, reflecting its perceived value in competitive research areas.

Looking ahead, 6-(3-amino-4,5-difluorophenyl)pyridine-3-carbaldehyde is poised to remain relevant as researchers explore its potential in emerging fields like degradation tag systems and chemical biology tools. Its balanced combination of reactivity and stability makes it particularly valuable in the current research climate, where molecules capable of bridging multiple applications are highly prized. As synthetic methodologies advance, we can anticipate novel derivatives of this scaffold addressing even broader scientific challenges.